Cas no 86582-92-5 (2-Cyclohepten-1-one,6-methyl-7-(3-oxobutyl)-, (6S,7S)-)
86582-92-5 structure
Product Name:2-Cyclohepten-1-one,6-methyl-7-(3-oxobutyl)-, (6S,7S)-
CAS No:86582-92-5
MF:C12H18O2
MW:194.270123958588
CID:732871
Update Time:2025-04-19
2-Cyclohepten-1-one,6-methyl-7-(3-oxobutyl)-, (6S,7S)- Chemical and Physical Properties
Names and Identifiers
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- 2-Cyclohepten-1-one,6-methyl-7-(3-oxobutyl)-, (6S,7S)-
- Clavularin A
- 86746-90-9
- 86582-92-5
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- Inchi: 1S/C12H18O2/c1-9-5-3-4-6-12(14)11(9)8-7-10(2)13/h4,6,9,11H,3,5,7-8H2,1-2H3/t9-,11+/m0/s1
- InChI Key: PGQIQXCQGGDEBH-GXSJLCMTSA-N
- SMILES: C1C=CC(=O)[C@H](CCC(=O)C)[C@@H](C)C1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- XLogP3: 1.916
2-Cyclohepten-1-one,6-methyl-7-(3-oxobutyl)-, (6S,7S)- Related Literature
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
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5. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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